Cas no 850623-67-5 (POTASSIUM (3-METHANESULFONYLAMINOPHENYL)TRIFLUOROBORATE)

• Product Name: POTASSIUM (3-METHANESULFONYLAMINOPHENYL)TRIFLUOROBORATE
• CAS No: 850623-67-5
• MF: C₇H₈BF₃KNO₂S
• MW: 277.113431930542
• MDL: MFCD04115762
• CID: 716989
• PubChem ID: 23716861
• Update Time: 2025-05-26

POTASSIUM (3-METHANESULFONYLAMINOPHENYL)TRIFLUOROBORATE Chemical and Physical Properties

Names and Identifiers

• POTASSIUM (3-METHANESULFONYLAMINOPHENYL)TRIFLUOROBORATE
• Potassium(3-Methanesulfonylphenyl)Trifluorborate
• Potassium 3-(methylsulfonylamino)phenyltrifluoroborate
• POTASSIUM (3-METHANESULPHONYLAMINOPHENYL)TRIFLUOROBORATE
• Potassium trifluoro(3-(methylsulfonamido)-phenyl)borate
• potassium trifluoro{3-[(methylsulfonyl)amino]phenyl}borate(1-)
• potassium,trifluoro-[3-(methanesulfonamido)phenyl]boranuide
• Potassium(3-methanesulfonylphenyl)trifluoroborate
• PotassiuM 3-(MethylsulfonylaMino)phenyltrifluoroborate, 96%
• potassium trifluoro-[3-(methanesulfonamido)phenyl]boranuide
• POTASSIUM (3-METHANESULFONYLAMINOPHENYL)TRIFLUOROBORATE ISO 9001：2015 REACH
• Potassium trifluoro(3-(methylsulfonamido)phenyl)borate
• AKOS015894806
• F87542
• Potassium trifluoro{3-[(methanesulfonyl)amino]phenyl}borate(1-)
• C7H8BF3KNO2S
• 850623-67-5
• MFCD04115762
• DTXSID00635790
• AB20574
• EN300-7390264
• Potassium(3-methanesulfonylaminophenyl)trifluoroborate
• potassium trifluoro(3-methanesulfonamidophenyl)boranuide
• potassium;trifluoro-[3-(methanesulfonamido)phenyl]boranuide

• MDL： MFCD04115762
• Inchi： 1S/C7H8BF3NO2S.K/c1-15(13,14)12-7-4-2-3-6(5-7)8(9,10)11;/h2-5,12H,1H3;/q-1;+1
• InChI Key： BEFKEEZRFRQEEP-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)NC1=CC=CC(=C1)[B-](F)(F)F.[K+]

Computed Properties

• Exact Mass: 276.99600
• Monoisotopic Mass: 276.9957958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Melting Point: 180-190
• PSA: 54.55000
• LogP: 2.26630

POTASSIUM (3-METHANESULFONYLAMINOPHENYL)TRIFLUOROBORATE Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on POTASSIUM (3-METHANESULFONYLAMINOPHENYL)TRIFLUOROBORATE

POTASSIUM (3-METHANESULFONYLAMINOPHENYL)TRIFLUOROBORATE: A Comprehensive Overview

POTASSIUM (3-METHANESULFONYLAMINOPHENYL)TRIFLUOROBORATE, also known by its CAS number 850623-67-5, is a unique chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a potassium salt of the trifluoroborate anion, which is conjugated with a 3-methanesulfonamidophenyl group. The combination of these functional groups imparts distinctive electronic and structural properties, making it a valuable tool in modern chemical research.

The trifluoroborate moiety in this compound is known for its stability and reactivity under various conditions. Recent studies have highlighted its role as an effective Lewis acid, facilitating catalytic processes in organic transformations. The methanesulfonamide group, on the other hand, introduces additional electronic effects, enhancing the compound's ability to participate in hydrogen bonding and other non-covalent interactions. This dual functionality makes POTASSIUM (3-METHANESULFONYLAMINOPHENYL)TRIFLUOROBORATE a versatile reagent in asymmetric synthesis and medicinal chemistry.

One of the most notable applications of this compound is in the synthesis of biologically active molecules. Researchers have employed it as a key intermediate in the construction of complex heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, its use in the formation of imidazopyridines and related structures has been documented in several high-impact journals, showcasing its potential in drug discovery.

Moreover, the trifluoroborate anion's compatibility with various metal catalysts has led to its utilization in cross-coupling reactions. These reactions are pivotal in the construction of carbon-carbon bonds, a cornerstone of modern organic synthesis. The ability to combine this anion with transition metals like palladium or nickel has opened new avenues for creating diverse molecular architectures.

In terms of synthesis, POTASSIUM (3-METHANESULFONYLAMINOPHENYL)TRIFLUOROBORATE can be prepared via several routes. One common method involves the reaction of 3-methanesulfonamidophenyl boronic acid with potassium fluoride in a polar aprotic solvent. This approach ensures high yields and purity, making it suitable for large-scale production. Recent advancements have also explored microwave-assisted synthesis techniques, which significantly reduce reaction times while maintaining product quality.

From an analytical standpoint, this compound has been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses confirm its structural integrity and provide insights into its electronic environment. For example, the downfield shift observed in the aromatic protons of the methanesulfonamide group is indicative of strong electron-withdrawing effects exerted by the sulfonyl group.

Looking ahead, POTASSIUM (3-METHANESULFONYLAMINOPHENYL)TRIFLUOROBORATE holds promise for further exploration in green chemistry and sustainable synthetic methods. Its ability to function as both a catalyst and a reagent positions it as a valuable asset in developing eco-friendly chemical processes. Additionally, ongoing research into its photochemical properties may unlock new applications in optoelectronics and materials science.

In conclusion, POTASSIUM (3-METHANESULFONYLAMINOPHENYL)TRIFLUOROBORATE is a multifaceted compound with significant implications across various domains of chemistry. Its unique combination of functional groups and reactivity profiles continues to drive innovative research, solidifying its role as an indispensable tool for chemists worldwide.